It remains challenging to develop multifunctional electromagnetic wave (EMW) absorbers with anti-corrosion and pollutant purification capabilities suitable for extremely harsh ocean environments. This study exploits symmetry breaking to construct a three-dimensional (3D) network of bamboo-like N-doped carbon nanotubes (NCNT) encapsulated with magnetic Ni3Fe nanocatalysts via facile coordination and catalytic chemical vapor deposition process. The resulting Ni3Fe@NCNT composite demonstrates outstanding EMW absorption performance, anti-corrosion behavior, and adsorption purification function. Its excellent EMW absorption performance, including a minimum reflection loss of −57.3 dB and a maximum effective absorption bandwidth of 6.0 GHz, is achieved by magnetic-dielectric match, inert space platform, and porosity architecture. The Ni3Fe@NCNT composite also shows corrosion resistance and self-cleaning function simultaneously because of the physical shield provided by the intrinsically impermeable, inert NCNT shells and their considerable chemically active site and high porosity. For the first time, the EMW absorber is endowed with cooperative multi-functionalities. Our findings may pave the way to manufacture versatile EMW materials for applications in complicated environments.

Copper (Cu)-containing catalysts are preferable in the methanol steam reforming (MSR) process because of their abundant sources, low cost, and high low-temperature activities. During operation, Cu-containing catalysts are typically heated by an external heat source and are most commonly used in their macroscopic powdered form, leading to uneven temperature distributions, nonuniform mass/heat transfer, slow heating rates, and difficult replacement. These issues must therefore be addressed in the design of specific catalysts for the MSR reaction. Herein, a three-dimensional Joule-heated carbon nanofiber aerogel (CNFA)-supported catalyst (Cu/CNFA-op10) was prepared by a facile one-pot method and followed by the catalytic evaluation. It was found that the even temperature distribution, effective heat/mass/electron transfer, and uniform distribution of the Cu nanoparticles, were responsible for the excellent catalytic activities. In addition, the deactivation of the CNFA-supported catalyst was also found and caused by the aggregation and sintering of Cu0/+ nanoparticles, the deposition of amorphous carbon on the surface of active sites, and the chemical state transition of the active particles. In this proof-of-concept demonstration, the high catalytic activity of the Joule-heating-driven catalyst provides a novel strategy for further designing and fabricating 3D monolithic catalysts related to the MSR reaction.

Individual carbon nanotubes (CNTs) have gained popularity as lightweight wire materials due to their high electrical conductivity and low density than that of copper wires. Despite intensive research on light-weight and highly conductive CNT fibers, the bulk properties of CNT assemblies are inferior to those of metal wires in terms of electrical conductivity. Herein, we propose a method to increase the specific electrical conductivity of CNT fibers with polyaniline (PANI). The structure and physical properties of the CNT fibers are precisely controlled by optimizing the PANI content through a simple and effective solution process. PANI is considered to enhance CNT orientation, decrease voids, and dope the CNT fibers, resulting in a better electron flow in the fibers. The developed composite fiber with 5 wt% PANI demonstrated remarkable specific electrical conductivity of 6,200 ± 160 S m2/kg (11.9 MS/m) (max: 6,360 S m2/kg), an improvement of 16% above as-spun CNT fiber. Simultaneously, the mechanical properties increased by 27%, yielding a high specific tensile strength of 2.63 ± 0.10 N/tex (5.05 GPa). Furthermore, the toughness improved to 79.5 J/g, approximately a 1.8 times improvement over that of the CNT fiber. The addition of a small amount of PANI to CNT fibers has led to significant improvements in electrical and mechanical properties, which can provide insights into research on the CNT fiber field.

Morphological and functional modifications allow graphene to be applied as promising electrode support for improved electrochemical cell performance. Typically, however, modification requires complicated steps with various organic additives, such as binders, which causes low electrochemical stability, especially under harsh pH conditions. Herein, we introduce self-supported and long-term stable water splitting electrodes based on nanoparticles (NPs) decoration on three-dimensional porous laser-induced graphene (3D-LIG). A binder-free, single-step electrochemical process homogeneously decorates the 3D-LIG electrodes with CuO and Pt NPs, referred to CuO-3D-LIG and Pt-3D-LIG electrodes, respectively. These electrodes are individually analyzed for enduring oxygen evolution (OER) and hydrogen evolution (HER) activities. The porous wrinkled morphology of the 3D-LIG offers a large surface area and facilitates electrolyte influx within channels. Whereas strongly anchored CuO and Pt NPs enable highly stable electrochemical performances of the CuO-3D-LIG and the Pt-3D-LIG electrodes. The corresponding OER and HER overpotentials at 10 mA cm−2 (η10) are observed at 251 mV and 455 mV. These electrodes offer excellent electrochemical robustness in operationally challenging alkaline conditions (1 M KOH, pH ∼ 14) for extensive periods. In addition, we confirm the workable electrostatic interactions NPs – graphene via Becke-3-parameter Lee–Yang–Parr (B3LYP) model with 6-31G (d,p) and Stuttgart-Dresden (SDD) basis, which is supposed to be responsible for electrochemical durability and high current density yield of CuO-3D-LIG and Pt-3D-LIG electrodes. This study offers one of a few experiments to utilize decorated 3D-LIG for both OER and HER processes, assuming their substantial industrial potential in overall water splitting.

Metal-graphene nanocomposites are highly attractive for a wide range of structural and functional applications. One promising approach for their “one-step” synthesis is through electrical explosion, which utilizes high-electric-power pulses to achieve ultrafast heating/quenching rates (dT/dt ∼ 10^10 K/s) of current-carrying conductors. By performing electrical explosion of metallic wire in a graphite-powder-containing tube, hundreds of Joules can be instantaneously confined in 7-cm3 space, leading to intense plasma-material interactions. Our research has yielded two distinct metal-graphene assembly routes: the first involves the graphite nanosheets decorated with metallic nanoparticles (<100 nm-diameter), while the second concerns the nanometal core coated by graphene shell (<10 layers) along with onion-like carbon. Explosion-induced shockwave and its reflection exfoliate graphite powders and initiate turbulent-mixing of the flow field, allowing the atomized metal to quench on graphite nanosheets. Further increasing explosion energy to achieve oscillating-discharge for reaction, strong radiation and kinetic energy of plasmas will sublimate the graphite, cooling to core@shell structures.

We have discovered Raman peculiarities of sp3-bonded carbon nanoclusters forming ultrahard fullerite synthesized at pressure up to 85 GPa. The nanoclusters differ in the values of bulk modulus B0 ranging from 580 to 730 GPa. We found that the Raman frequency, corresponding to the C-C stretching mode of the nanoclusters, varies linearly from 1485 to 1640 cm−1, depending on the excitation wavelength used, which ranges from 785 nm to 257 nm. In particular, the nanoclusters with higher B0 have a higher Raman frequency. We also observed a resonant Raman spectrum when excited at a wavelength of 1064 nm. This showed a plateau from 1400 to 1720 cm−1, covering all Raman band positions of the nanoclusters from 1485 to 1640 cm−1. In addition, two Raman bands at 1285 and 1600 cm−1 appear at the resonance. The presence of several types of carbon sp3-bonded nanoclusters is confirmed by high-resolution transmission electron microscopy. Using moment tensor potentials, a class of machine learning interatomic potentials, we calculated the phonon density of states of the nanoclusters formed during the 3D polymerization of C60. The presence of high frequency modes in the resonant Raman spectra suggests the existence of bonds with force constants higher than those in a single crystal diamond. In addition, we observed a stiffening effect when analyzing the dependence of the mechanical stiffness on the cluster size, with smaller clusters exhibiting a more rigid structure.

Nowadays, it is challenging to construct strong absorption materials for addressing low-frequency electromagnetic pollution from electronic equipment. In this work, Co nanocrystals anchored onto crumpled sphere-like reduced graphene oxide are fabricated via a stepwise spray drying-calcination strategy. The crumpled sphere-like architecture prevents the agglomeration of graphene sheets and magnetic nanoparticles while ensuring appropriate exposure of polar functional groups on graphene surfaces. Meanwhile, the addition of magnetic components results in increased magnetic loss capacity, and the crumpled sphere-like structure generates large void spaces and bountiful heterogeneous interfaces, together promoting dielectric polarization loss and impedance matching. Consequently, the optimal absorber achieves a strong reflection loss of −43.3 dB at 3.5 GHz, which can fulfill the ∼85% coverage of the S and C bands by adjusting the thickness from 3.6 to 7.0 mm. This work paves a time-saving and scale-up path for preparing graphene-magnetic materials with superior low-frequency microwave absorption.

Low-density fire-resistant materials with high EMI shielding effectiveness and low thermal conductivity are extremely important in aerospace and defence applications. Utilization of agricultural residues for achieving this reduces CO2 emission as well as produces wealth for the farmers. Herein, a fibre extracted from the wasted matured banana leaf by a simple chopping and grinding using a mixture-grinder is used for the preparation of carbon composite foams. The banana leaf fibres dispersed in sucrose solution are consolidated by filter-pressing followed by freeze drying to produce banana leaf fibre-sucrose composites. The carbon produced from sucrose during carbonization binds the carbonized banana leaf fibre to produce the carbon composite foams. The XRD pattern and Raman analysis indicated the turbostratic nature of the carbon, and XPS analysis shows the presence of oxygen-containing functional groups. The textural property measurement and TEM analysis indicated the presence of micro and meso pores in the carbon composite foams. The foam density (0.14–0.28 g cm−3), compressive strength (0.14–0.88 MPa), electrical conductivity (3.7–8.7 S m−1), and thermal conductivity (0.095–0.144 W m-1 K−1) of the carbon composite foams increases with an increase in sucrose solution concentration (300–700 g L−1). The carbon composite foams exhibit a reflection-dominated EMI shielding with high total shielding effectiveness in the range of 48.3–77.5 dB. The multiple internal reflections within a range of macropores available in the carbon composite foams, leading to enhanced absorption, are responsible for the excellent EMI shielding characteristics.

Understanding the disordered structure of hard carbon and the sodium-ion storage mechanism is essential for the commercialization of sodium-ion batteries (SIBs). Herein, we have successfully synthesized low tortuosity hard carbon with high plateau capacity at low voltage regions. This study first explores the correlation between the pore structure, sodium-ion diffusion pathway, and half-cell performance. Furthermore, the Na+ storage mechanism has been studied in detail by electrochemical and surface characterizations. The distribution of relaxation times (DRT) was used for a deeper understanding of electrode reactions. Additionally, the correlation between porosity and tortuosity was established with structural evolutions on the synthesized hard carbon. For anode structure, the Na+ pathway was examined by tortuosity experiment and validated by the COMSOL simulation study. The anode electrode performance displayed a low voltage-plateau and high discharge capacity of ∼301 mAh g−1 at 0.1C (∼35 mA g−1 with excellent cyclic stability even at 1C (∼350 mA g−1) and extended up to 1000 cycles with ∼94% capacity retention. Later, the full-cell fabricated with hard carbon as an anode and polyanionic sodium vanadium phosphate (Na3V2(PO4)3) as the cathode exhibited a superior cyclic performance up to 450 cycles at 0.1C. Further, the pouch cell (∼100 mAh designed capacity) was fabricated and exhibited favorable cyclic stability up to 300 cycles and delivered ∼135.2 Wh kg−1 of energy density at the cell level. This research may offer a distinct hard carbon microstructure that will be effective in developing high-performance practical SIBs.

This work uses a one-step KOH activation for lignin precursors to produce ultra-high mesoporous activated carbons (ACs) with an unprecedented combination of the surface area of 3207 m2 g−1 and mesopore ratio of 76%. The ACs are applied for supercapacitors (SCs) and methylene blue (MB) adsorption. The capacitance of the SCs in the three-electrode system reaches 812.3 F g−1 and demonstrates a remarkable maximum MB adsorption capacity of 1250 mg g−1. By modifying the process conditions, the mesopore ratio of ACs could be controlled from 10% to 80%. Compared with one-step activation, a two-step method produced microporous carbons with a lower surface area of 1227 m2 g−1 and a high micropore ratio of 73%. The capacitance of SCs with two-step ACs reached 228.1 F g−1 and the maximum adsorption capacity of 476.19 mg g−1 for MB adsorption. The two-step method limited the surface area but had a higher oxygen surface functionality, benefiting its electrochemical performance. A techno-economic analysis reveals that the one-step KOH activation-based process develops ACs with a minimum selling price of $7648/ton. This work demonstrates tuning the processing-structure-property-performance relationship of lignin-based ACs to make an economically viable domestic carbon source.